Cas no 175204-00-9 (2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile)

2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile structure
175204-00-9 structure
Product Name:2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile
CAS No:175204-00-9
MF:C15H12ClNO2
MW:273.714282989502
CID:1083544
PubChem ID:2824435
Update Time:2025-04-20

2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Chlorobenzyl)oxy)-6-methoxybenzonitrile
    • 2-[(4-chlorophenyl)methoxy]-6-methoxybenzonitrile
    • 2-[(4-chlorobenzyl)oxy]-6-methoxybenzonitrile
    • HMS557M03
    • BDBM72755
    • HMS2812H06
    • CHEBI:111219
    • SMR000459762
    • DTXSID10384984
    • cid_2824435
    • 2-[(4-chlorophenyl)methoxy]-6-methoxy-benzenecarbonitrile
    • Oprea1_634444
    • MLS000860978
    • CDS1_000971
    • CHEMBL1306502
    • Benzonitrile, 2-[(4-chlorophenyl)methoxy]-6-methoxy-
    • DivK1c_002011
    • CCG-246948
    • 2-(4-chlorobenzyl)oxy-6-methoxy-benzonitrile
    • 175204-00-9
    • Maybridge1_005723
    • Q27190833
    • Inchi: 1S/C15H12ClNO2/c1-18-14-3-2-4-15(13(14)9-17)19-10-11-5-7-12(16)8-6-11/h2-8H,10H2,1H3
    • InChI Key: GOYLMWYDYSHDDL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)COC1C=CC=C(C=1C#N)OC

Computed Properties

  • Exact Mass: 273.05576
  • Monoisotopic Mass: 273.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd